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Compound of Interest

Compound Name: Azido-PEG35-amine

Cat. No.: B605821 Get Quote

This in-depth technical guide provides a comprehensive overview of the solubility and solvent

compatibility of Azido-PEG35-amine. This document is intended for researchers, scientists,

and professionals in drug development who utilize PEGylation technologies. The information is

presented to facilitate experimental design, formulation development, and safe handling of this

bifunctional linker.

Introduction to Azido-PEG35-amine
Azido-PEG35-amine is a heterobifunctional linker molecule featuring a terminal azide group

and a primary amine group separated by a 35-unit polyethylene glycol (PEG) spacer. The azide

group allows for "click" chemistry reactions with alkynes, while the amine group can react with

carboxylic acids, activated esters, or aldehydes. This dual functionality makes it a versatile tool

in bioconjugation, drug delivery, and surface modification. The long, hydrophilic PEG chain

generally imparts favorable solubility characteristics to the molecule and its conjugates.

Solubility Profile
Precise quantitative solubility data for Azido-PEG35-amine is not readily available in public

literature. However, based on manufacturer specifications and data for analogous Azido-PEG-

amine compounds, a qualitative solubility profile can be established.

Table 1: Qualitative Solubility of Azido-PEG-Amine Compounds
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Solvent Class Solvent Examples Solubility

Polar Aprotic

Dimethyl sulfoxide (DMSO)[1]

[2][3][4][5], Dimethylformamide

(DMF), Dimethylacetamide

(DMAC), Acetonitrile

Generally high solubility. These

are recommended as primary

solvents for preparing stock

solutions.

Chlorinated
Methylene chloride (DCM),

Chloroform

Soluble. However, see critical

safety warnings in Section 3

regarding compatibility.

Aqueous
Water, Aqueous buffers (e.g.,

PBS)

Soluble. The hydrophilic PEG

chain imparts water solubility.

Alcohols Ethanol, Methanol

Lower solubility compared to

polar aprotic and chlorinated

solvents.

Aromatic Toluene Lower solubility.

Ethers Diethyl ether Not soluble.

The solubility of PEGylated compounds is influenced by the length of the PEG chain; longer

chains generally enhance water solubility.

Solvent Compatibility and Safety Considerations
The presence of the azide functional group necessitates careful consideration of solvent

compatibility to ensure safe handling and experimental success.

Critical Incompatibilities:

Halogenated Solvents: Avoid using halogenated solvents such as methylene chloride and

chloroform for reactions involving azides. These solvents can react with azides to form

potentially explosive di- and triazidomethane. While Azido-PEG35-amine is listed as soluble

in these solvents, they should be used with extreme caution and preferably avoided in

reaction mixtures, especially under heating.
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Acids: Azides should not be mixed with strong acids, as this can lead to the formation of

hydrazoic acid, which is highly toxic and explosive.

Heavy Metals: Avoid contact with heavy metals and their salts (e.g., copper, lead, mercury)

as this can form highly sensitive and explosive metal azides. Use non-metal spatulas for

handling.

General Handling Recommendations:

Store Azido-PEG35-amine at -20°C and allow the container to equilibrate to room

temperature before opening to prevent moisture condensation.

When preparing solutions, dissolve the reagent immediately before use, as the functional

groups can degrade over time, especially in the presence of moisture.

For reactions involving the amine group, avoid buffers containing primary amines (e.g., Tris

or glycine) as they will compete in the reaction.

The following diagram illustrates the general solubility and key incompatibilities of Azido-PEG-

amine compounds.
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Solubility and Compatibility of Azido-PEG-Amine
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Caption: General solubility and key incompatibilities of Azido-PEG-amine.

Experimental Protocols: General Procedure for
Solubilization
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While a specific, validated protocol for determining the maximum solubility of Azido-PEG35-
amine is not publicly available, a general procedure for preparing solutions for conjugation

reactions can be followed.

Objective: To prepare a stock solution of Azido-PEG-amine for subsequent use in

bioconjugation or surface modification.

Materials:

Azido-PEG-amine reagent

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Vortex mixer

Appropriate reaction buffer (amine-free, e.g., phosphate-buffered saline, PBS, at pH 7.2-8.0)

Protocol:

Equilibrate the vial of Azido-PEG-amine to room temperature before opening.

Weigh the desired amount of the reagent in a suitable microcentrifuge tube.

Add a small volume of anhydrous DMSO or DMF to the solid reagent. For example, to

prepare a 10 mM stock solution.

Vortex the solution until the solid is completely dissolved. The PEG reagent should readily

dissolve in these organic solvents.

This stock solution can then be added to an aqueous reaction buffer containing the molecule

to be conjugated. It is important to ensure that the final concentration of the organic solvent

in the reaction mixture is kept low (typically <10%) to avoid denaturation of proteins or other

adverse effects on the reaction components.

Always prepare the stock solution fresh for each experiment as the functional groups are

susceptible to hydrolysis. Do not store stock solutions.
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The following workflow diagram outlines the general steps for the solubilization and use of

Azido-PEG-amine in a typical conjugation reaction.

Stock Solution Preparation
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Caption: Workflow for solubilization and use of Azido-PEG-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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